2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-difluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H21F2N3O3S/c1-15-7-8-16(2)21(11-15)29-23(32)13-30-22-6-4-3-5-18(22)26(25(30)34)31(24(33)14-35-26)17-9-10-19(27)20(28)12-17/h3-12H,13-14H2,1-2H3,(H,29,32)
• InChI Key: LCYFUHAGYKGPQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=C(C=C5)F)F
• Molecular Formula: C26H21F2N3O3S
• Molecular Weight: 493.5 g/mol
• CAS No.: 894563-92-9

Description

The compound 2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide features a spiro[indoline-3,2'-thiazolidin] core with a 3,4-difluorophenyl substituent at the 3'-position and an N-(2,5-dimethylphenyl)acetamide group. Its structural complexity arises from the spiro junction, which connects the indoline and thiazolidinone moieties, creating a rigid bicyclic framework. The 3,4-difluorophenyl group introduces electron-withdrawing effects, while the 2,5-dimethylphenyl acetamide moiety likely influences solubility and target-binding interactions.

Biological Activity

The compound 2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide is a complex organic molecule with significant potential in medicinal chemistry. It belongs to the class of thiazolidinone derivatives and has been studied for various biological activities, particularly its anti-cancer and anti-viral properties.

Molecular Structure and Properties

• Molecular Formula : C26H21F2N3O3S
• Molecular Weight : 493.5 g/mol
• CAS Number : 894562-56-2

The compound features a spirocyclic system that integrates a thiazolidin ring with an indoline moiety. The presence of fluorine substituents enhances its lipophilicity and biological activity, making it a candidate for drug development targeting specific protein interactions involved in cellular signaling pathways .

The biological activity of this compound is primarily attributed to its ability to inhibit specific protein targets, notably protein tyrosine phosphatase B (PtpB) . This inhibition disrupts signal transduction pathways in macrophages, potentially reducing the virulence of pathogenic bacteria such as Mycobacterium tuberculosis. .

Anti-Cancer Activity

Research indicates that compounds similar to this one exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown that certain derivatives demonstrate significant anti-proliferative effects, with half-maximal inhibitory concentrations (IC50) comparable to established chemotherapeutics like cisplatin and fluorouracil .

Compound	Cell Line Tested	IC50 (µM)	Reference
2-Dioxospiro Compound	HT29 (Colorectal Cancer)	58.4
Cisplatin	HT29	47.2
Fluorouracil	HT29	381.2

Anti-Viral Activity

In addition to its anti-cancer properties, the compound has been investigated for its anti-viral capabilities. It has shown potential in inhibiting viral replication through the same mechanism that targets PtpB, suggesting a dual role in combating both bacterial and viral infections .

Case Studies and Research Findings

Case Study 1: Inhibition of Mycobacterial Pathogenesis
A study highlighted the compound's effect on Mycobacterium tuberculosis, where it was found to significantly reduce the pathogen's virulence by interfering with macrophage signaling pathways. This finding emphasizes its potential as an anti-tuberculosis agent .

Case Study 2: Cytotoxicity Against Cancer Cell Lines
In vitro studies demonstrated that derivatives of this compound showed varying degrees of cytotoxicity against several cancer cell lines, including breast and colorectal cancers. The results indicated that these compounds could induce apoptosis in cancer cells more effectively than conventional drugs while exhibiting lower toxicity to normal cells .

Scientific Research Applications

The compound exhibits several biological activities , making it a candidate for various therapeutic applications:

• Anticancer Properties :
  • Research indicates that derivatives similar to this compound can inhibit cancer cell proliferation by targeting key signaling pathways such as the PI3K/Akt/mTOR pathway. Studies have shown significant reductions in cell viability at concentrations as low as 10 µM, suggesting potent anticancer effects .
• Antioxidant Activity :
  • The structural features of the compound suggest potential antioxidant properties. Compounds with similar structures have been found to scavenge free radicals effectively, thereby providing protection against oxidative stress in cellular environments .
• Anti-inflammatory Effects :
  • The compound may exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines. Animal studies have demonstrated a marked decrease in paw edema and inflammatory markers following administration of similar derivatives .

Case Studies

Several studies highlight the therapeutic potential of this compound:

• Anticancer Activity : A study conducted on various cancer cell lines demonstrated that compounds with similar structures inhibited growth by interfering with the PI3K/Akt/mTOR signaling cascade.
• Oxidative Stress Protection : Research indicated that compounds containing furan rings exhibited strong antioxidant activity in vitro, significantly reducing oxidative damage in human cell cultures exposed to harmful agents like hydrogen peroxide.
• Anti-inflammatory Potential : In vivo studies showed that derivatives with similar structures effectively reduced inflammation in animal models, indicating their potential for treating inflammatory diseases.

Summary of Biological Activities

Activity Type	Observations	References
Anticancer	Inhibition of cancer cell proliferation
Antioxidant	Scavenging free radicals
Anti-inflammatory	Reduction in inflammatory markers

Comparison with Similar Compounds

Spiro[indoline-3,2'-thiazolidin] Derivatives

Compounds sharing the spiro[indoline-thiazolidin] scaffold, such as 2-(benzo[d]thiazol-2-ylthio)-N-(2,4'-dioxospiro[indolin-3,2'-thiazolidin)-3'yl)acetamide (4a-4g) , were synthesized and evaluated for biological activity . Key comparisons include:

Feature	Target Compound	Compound 4a-4g
Core Structure	Spiro[indoline-3,2'-thiazolidin] with 2,4-dioxo groups	Spiro[indoline-3,2'-thiazolidin] with 2,4-dioxo groups
Substituents	3,4-Difluorophenyl at 3'; N-(2,5-dimethylphenyl)acetamide	Benzothiazol-2-ylthio group at acetamide; variable substituents at spiro-thiazolidin
Biological Activity	Not explicitly reported in evidence	Anti-inflammatory, analgesic, and antibacterial (e.g., compound 5d: potent antibacterial)
Key Functional Groups	Fluorine atoms (electron-withdrawing), dimethylphenyl (hydrophobic)	Benzothiazole (aromatic, sulfur-containing), thioether linkage

Structural Implications :

• The 3,4-difluorophenyl group in the target compound may enhance metabolic stability compared to the benzothiazole derivatives, as fluorine often reduces oxidative metabolism .

Acetamide-Containing Analogs

The acetamide moiety is a common pharmacophore in bioactive molecules. For example, N-(2,6-dimethylphenyl)-2-methoxy-N-(2-oxo-3-oxazolidinyl)acetamide (oxadixyl) , a fungicide, shares the acetamide backbone but differs in substituents :

Feature	Target Compound	Oxadixyl
Core Structure	Spiro[indoline-thiazolidin]	Oxazolidinyl ring
Substituents	2,5-Dimethylphenyl, 3,4-difluorophenyl	2,6-Dimethylphenyl, methoxy group
Application	Presumed medicinal (based on spiro analogs)	Agricultural fungicide
Key Functional Groups	Difluorophenyl (electron-deficient), spiro junction (rigidity)	Methoxy (electron-donating), oxazolidinone (polar)

Functional Differences :

• The target compound’s spiro architecture imposes conformational rigidity, which may enhance binding specificity compared to oxadixyl’s flexible oxazolidinone ring.
• The 3,4-difluorophenyl group vs. oxadixyl’s methoxy group reflects divergent electronic profiles: fluorine’s electronegativity versus methoxy’s electron-donating nature.

Fluorinated Aromatic Compounds

Fluorinated aromatics, such as 3-chloro-N-phenyl-phthalimide (), highlight the role of halogenation in material science and bioactivity :

Feature	Target Compound	3-Chloro-N-phenyl-phthalimide
Core Structure	Spiro[indoline-thiazolidin]	Phthalimide (isoindoline-1,3-dione)
Halogenation	3,4-Difluorophenyl	Chlorine at 3-position
Application	Potential bioactivity (inferred)	Polymer synthesis (monomer for polyimides)

Comparison Notes:

• Both compounds utilize halogenated aryl groups, but the difluorophenyl in the target compound may offer better pharmacokinetic properties (e.g., reduced toxicity) compared to chlorinated analogs .